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An In-Depth Technical Guide to the Safe Handling and Application of Dimethyl
Cyanocarbonimidodithioate

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of Dimethyl cyanocarbonimidodithioate, a versatile

yet hazardous chemical intermediate. It is intended for researchers, scientists, and drug

development professionals who utilize this compound in their work. The focus extends beyond

a standard Material Safety Data Sheet (MSDS) to offer practical insights and a deeper

understanding of the causality behind recommended safety protocols, ensuring both personal

safety and experimental integrity.

Chemical Identity and Core Reactivity
Dimethyl cyanocarbonimidodithioate, identified by CAS Number 10191-60-3, is a unique

reagent characterized by its combination of a cyanide and dithiocarbonate functional group.[1]

This structure is the key to its utility and its hazard profile. Its IUPAC name is

bis(methylsulfanyl)methylidenecyanamide.[2]

The molecule's reactivity is centered around its functional groups: the cyano group (C≡N), two

methylthio groups (S-CH₃), and an imido group (N-C=N).[1] This arrangement makes it an

important precursor in the synthesis of various organic compounds, most notably the

pharmaceutical cimetidine, which is used for treating peptic ulcers.[1] Its versatility also extends
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to the synthesis of various heterocyclic compounds, including pyrimidines, triazines, and purine

analogues, which are scaffolds in bioactive molecule design.[3][4]

Table 1: Chemical and Physical Properties of Dimethyl Cyanocarbonimidodithioate

Property Value Source(s)

CAS Number 10191-60-3 [1][2][5]

Molecular Formula C₄H₆N₂S₂ [1][2][5]

Molecular Weight 146.2 g/mol [1][2]

Appearance

White to off-white or light

yellow crystalline solid/powder.

[3][6][7]

[3][6][7]

Melting Point 45-50 °C [6][7][8]

Boiling Point ~229.6 °C (Predicted) [6][7][8]

Flash Point >113 °C (>230 °F) [6][7][8]

Solubility
Slightly soluble in methanol;

Insoluble in water.[3][6][7][8]
[3][6][7][8]

Odor
Stench / Pungent / Sulfurous

odor.[3][9][10]
[3][9][10]

Hazard Profile: A Mechanistic Perspective
The hazardous nature of Dimethyl cyanocarbonimidodithioate stems directly from its

chemical structure. It is classified as corrosive, acutely toxic, and an irritant.[1][2]

Understanding the basis of these hazards is critical for safe handling.

Table 2: GHS Hazard Classification Summary
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Hazard Statement Classification Key Insights

H314: Causes severe skin

burns and eye damage.[1][2]

Skin Corrosion/Irritation,

Category 1B

The compound can react with

moisture on the skin and in the

eyes, likely hydrolyzing to

release corrosive byproducts.

This necessitates immediate

and thorough rinsing upon

contact.

H301/H302: Toxic/Harmful if

swallowed.[1][2]

Acute Toxicity, Oral (Category

3/4)

The presence of the cyano

group is a primary concern.

Ingestion can lead to systemic

toxicity. Do NOT induce

vomiting, as this can

exacerbate corrosive damage

to the esophagus.[6][9]

H311: Toxic in contact with

skin.[1][2]

Acute Toxicity, Dermal

(Category 3)

Dermal absorption is a

significant route of exposure.

The use of appropriate gloves

and protective clothing is non-

negotiable.

H330: Fatal if inhaled.[1][2]
Acute Toxicity, Inhalation

(Category 1/2)

As a solid with a noticeable

vapor pressure (especially if

heated) or as a dust, inhalation

can be extremely dangerous.

All work must be conducted in

a certified chemical fume hood.

[9]

H317: May cause an allergic

skin reaction.[1][2]
Skin Sensitization, Category 1

Repeated exposure can lead

to sensitization and dermatitis.

[1][4] Any signs of skin irritation

should be taken seriously to

prevent future allergic

reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.smolecule.com/products/s574933
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.smolecule.com/products/s574933
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.chemicalbook.com/msds/n-cyanoimido-s-s-dimethyl-dithiocarbonate.htm
https://www.fishersci.com/store/msds?partNumber=AAA11043&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.smolecule.com/products/s574933
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.smolecule.com/products/s574933
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.fishersci.com/store/msds?partNumber=AAA11043&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.smolecule.com/products/s574933
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.smolecule.com/products/s574933
https://www.sigmaaldrich.com/US/en/product/aldrich/249637
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause respiratory

irritation.[9]

STOT - Single Exposure,

Category 3

Inhalation of dust or vapors

can irritate the respiratory tract.

Exposure Control and Personal Protection: A Self-
Validating System
The primary directive in handling Dimethyl cyanocarbonimidodithioate is to prevent all

routes of exposure: inhalation, skin contact, eye contact, and ingestion. This is achieved

through a multi-layered approach to personal protective equipment (PPE) and engineering

controls.

Engineering Controls
Chemical Fume Hood: All manipulations of this compound, including weighing and transfers,

must be performed within a properly functioning chemical fume hood.[9] This is the primary

defense against inhaling the toxic dust or vapors.

Safety Shower and Eyewash Station: These must be immediately accessible and tested

regularly. Their proximity is crucial due to the severe corrosive nature of the compound.[11]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[4][9] Standard

safety glasses are insufficient to protect against splashes and fine dust.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a

higher risk of splashing, chemical-resistant aprons and sleeves should be used. Wear

appropriate protective gloves and clothing to prevent skin exposure.[9]

Gloves: Use chemical-resistant gloves (e.g., nitrile) and inspect them before each use.

Change gloves immediately if they become contaminated.

Respiratory Protection: For situations where a fume hood is not available or in case of a

large spill, a NIOSH/MSHA-approved respirator with appropriate cartridges (e.g., particulates

filter conforming to EN 143) is necessary.[4][9]
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Emergency Protocols: Rapid and Methodical
Response
In the event of an exposure or spill, a swift and correct response is critical to mitigating harm.

First-Aid Measures
Inhalation: Immediately move the affected person to fresh air and keep them at rest.[9] If

breathing is difficult or has stopped, provide artificial respiration (do not use the mouth-to-

mouth method) and seek immediate medical attention.[12]

Skin Contact: Take off all contaminated clothing immediately.[6] Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[12] Seek immediate medical attention.

[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[9][12] Remove contact lenses if present and easy to do.[6] Immediate medical

attention is required.

Ingestion: Do NOT induce vomiting.[6][9][12] Rinse the mouth with water.[6][13] Call a

physician or poison control center immediately.[12]

Workflow for Accidental Spill
The following protocol outlines a systematic approach to managing a small-scale laboratory

spill.

Evacuate and Alert: Immediately alert others in the vicinity. Evacuate the immediate area if

the spill is large or if you feel unwell.

Assess the Situation: From a safe distance, assess the size of the spill and whether you

have the appropriate PPE and spill kit materials to handle it. If not, contact your institution's

emergency response team.

Don Appropriate PPE: At a minimum, this includes a lab coat, chemical-resistant gloves, and

chemical safety goggles with a face shield.
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Contain the Spill: Prevent the spill from spreading. For solid spills, avoid creating dust.

Neutralize/Absorb: Gently cover the spill with an inert absorbent material, such as vermiculite

or sand.

Clean-Up: Carefully sweep or scoop the absorbed material into a designated, labeled

hazardous waste container.[9] Avoid actions that generate dust.

Decontaminate: Wipe the spill area with a suitable decontaminating solution, followed by

soap and water.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste according to institutional and local regulations.

Report: Report the incident to your supervisor and your institution's environmental health and

safety department.

Fire and Reactivity Hazards
Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[9][14][15] Water spray can be used to cool containers.[9]

Specific Hazards: Thermal decomposition can release highly toxic and irritating gases,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides (SOx), and

hydrogen cyanide.[9] Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[9][15]

Stability and Reactivity
Stability: The compound is stable under recommended storage conditions.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

for corrosive materials.[6][9][12]
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Logical Workflow: Emergency Response to
Exposure
The following diagram illustrates the critical decision-making and action sequence following a

personal exposure event.

Exposure Event Occurs

Assess Type of Exposure

Inhalation

 Inhaled 

Skin/Eye Contact

 Skin/Eye 

Ingestion

 Swallowed 

Move to Fresh Air.
Keep at Rest.

Remove Contaminated Clothing.
Rinse with Copious Water (15+ min).

Rinse Mouth with Water.
DO NOT Induce Vomiting.

Seek IMMEDIATE
Medical Attention

Provide SDS to
Medical Personnel
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Click to download full resolution via product page

Caption: Emergency Response Workflow for Personal Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanocarbonimidodithioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147598#material-safety-data-sheet-msds-for-
dimethyl-cyanocarbonimidodithioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.sds-create.pl/en/%F0%9F%94%8D-section-5-of-the-safety-data-sheet-%E2%80%93-firefighting-measures
https://www.benchchem.com/product/b147598#material-safety-data-sheet-msds-for-dimethyl-cyanocarbonimidodithioate
https://www.benchchem.com/product/b147598#material-safety-data-sheet-msds-for-dimethyl-cyanocarbonimidodithioate
https://www.benchchem.com/product/b147598#material-safety-data-sheet-msds-for-dimethyl-cyanocarbonimidodithioate
https://www.benchchem.com/product/b147598#material-safety-data-sheet-msds-for-dimethyl-cyanocarbonimidodithioate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

